Cas no 14370-81-1 (Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI))

Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI) structure
14370-81-1 structure
Product Name:Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI)
CAS No:14370-81-1
MF:C18H21NO4S
MW:347.428643941879
CID:212191
PubChem ID:266862
Update Time:2025-04-19

Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • NSC-105667
    • 14370-81-1
    • NSC105667
    • Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI)
    • Inchi: 1S/C18H21NO4S/c1-4-23-18(20)15(3)19(16-8-6-5-7-9-16)24(21,22)17-12-10-14(2)11-13-17/h5-13,15H,4H2,1-3H3
    • InChI Key: AFLGCSRZRDYBFA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(C1C=CC=CC=1)C(C(=O)OCC)C)(=O)=O

Computed Properties

  • Exact Mass: 347.11900
  • Monoisotopic Mass: 347.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.226
  • Boiling Point: 473.8°Cat760mmHg
  • Flash Point: 240.3°C
  • Refractive Index: 1.576
  • PSA: 72.06000
  • LogP: 4.22270
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.